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Compound of Interest

Compound Name: 5-Amino-2-methyl-2H-tetrazole

Cat. No.: B1295380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility profile of 5-Amino-2-methyl-
2H-tetrazole. Due to the limited availability of extensive experimental solubility data for this

specific compound, this guide also includes data for the closely related parent compound, 5-

aminotetrazole, to provide general solubility trends. The methodologies for solubility

determination and a representative synthesis workflow are also detailed.

Introduction
5-Amino-2-methyl-2H-tetrazole is a nitrogen-rich heterocyclic compound of interest in various

fields, including medicinal chemistry and materials science. Understanding its solubility in

common solvents is crucial for its synthesis, purification, formulation, and application in drug

development and other research areas. This guide aims to consolidate the available

information on its solubility and provide a practical framework for its handling and use.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1295380?utm_src=pdf-interest
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂H₅N₅ --INVALID-LINK--

Molecular Weight 99.09 g/mol --INVALID-LINK--

CAS Number 6154-04-7 --INVALID-LINK--

Appearance
White to off-white crystalline

powder
--INVALID-LINK--

Solubility Data
Quantitative experimental solubility data for 5-Amino-2-methyl-2H-tetrazole in a range of

common organic solvents is not readily available in the reviewed literature. However, its

solubility in water has been reported.

Solubility of 5-Amino-2-methyl-2H-tetrazole in Water
The compound is qualitatively described as soluble in water.[1] A quantitative value for its water

solubility has been calculated using the Crippen method.

Solvent Solubility (mol/L) log₁₀(Solubility) Method

Water ~0.0204 -1.69 Crippen Method

Source: Cheméo

Solubility Profile of 5-Aminotetrazole (Related
Compound)
To provide a broader perspective on the potential solubility characteristics of 5-Amino-2-
methyl-2H-tetrazole, the following table summarizes the experimentally determined mole

fraction solubility of the parent compound, 5-aminotetrazole, in various common solvents at

323.15 K (50 °C). This data can serve as a useful reference for solvent selection, although the

presence of the methyl group in the target compound will influence its solubility.
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Solvent Mole Fraction Solubility (x₁) at 323.15 K

N,N-Dimethylformamide (DMF) 7.951 × 10⁻²

N-Methylpyrrolidone (NMP) 7.415 × 10⁻²

1,4-Dioxane 6.523 × 10⁻²

Toluene 3.811 × 10⁻³

Isopropanol 1.692 × 10⁻³

Ethanol 1.752 × 10⁻³

Acetone 1.620 × 10⁻³

n-Propanol 1.566 × 10⁻³

Methanol 1.470 × 10⁻³

Ethyl Acetate 1.393 × 10⁻³

1-Butanol 1.315 × 10⁻³

Acetonitrile 3.85 × 10⁻⁴

Source: Journal of Chemical & Engineering Data

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of tetrazole derivatives,

based on the established isothermal saturation method coupled with High-Performance Liquid

Chromatography (HPLC) analysis, as described for 5-aminotetrazole.

Isothermal Saturation Method
This gravimetric method is a reliable technique for determining the equilibrium solubility of a

compound in a given solvent at a specific temperature.

Apparatus:

Jacketed glass vessel with a magnetic stirrer
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Thermostatic water bath

Analytical balance (±0.1 mg)

HPLC system with a UV detector

Syringe filters (0.45 µm)

Standard laboratory glassware

Procedure:

An excess amount of 5-Amino-2-methyl-2H-tetrazole is added to a known volume of the

selected solvent in the jacketed glass vessel.

The vessel is sealed to prevent solvent evaporation.

The solution is agitated using a magnetic stirrer at a constant temperature, maintained by the

thermostatic water bath.

The system is allowed to reach equilibrium, which is typically achieved within 24-48 hours.

Preliminary studies should be conducted to determine the optimal equilibration time.

Once equilibrium is reached, stirring is stopped, and the suspension is allowed to settle for at

least 2 hours.

A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe

to match the experimental temperature.

The sample is immediately filtered through a syringe filter into a pre-weighed vial.

The mass of the collected filtrate is determined using an analytical balance.

The filtrate is then appropriately diluted with the mobile phase for HPLC analysis.

The concentration of 5-Amino-2-methyl-2H-tetrazole in the diluted sample is quantified by

HPLC against a pre-prepared calibration curve.
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The mole fraction solubility is calculated from the determined concentration and the masses

of the solute and solvent.

Representative Synthesis Workflow
5-Amino-2-methyl-2H-tetrazole can be synthesized via the methylation of 5-aminotetrazole.

The methylation of 5-aminotetrazole can yield both 1-methyl and 2-methyl isomers. The

following workflow illustrates a general procedure for this synthesis.

Reactants

Reaction Work-up & Purification Product

5-Aminotetrazole

Methylation Reaction

Methylating Agent
(e.g., Dimethyl Sulfate)

Base
(e.g., NaOH)

Solvent
(e.g., Water, Toluene)

Phase Separation Extraction Crystallization 5-Amino-2-methyl-2H-tetrazole
(and 1-methyl isomer)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 5-Amino-2-methyl-2H-tetrazole.

Conclusion
This technical guide provides a summary of the available solubility information for 5-Amino-2-
methyl-2H-tetrazole. While quantitative data in organic solvents is currently limited, the

provided information on its water solubility and the solubility of the related compound, 5-

aminotetrazole, offers valuable insights for researchers. The detailed experimental protocol for

solubility determination and the representative synthesis workflow serve as practical resources
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for scientists and professionals working with this compound. Further experimental studies are

warranted to establish a comprehensive solubility profile of 5-Amino-2-methyl-2H-tetrazole in

a wider range of common solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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